Cas no 138742-25-3 (3-5-({(tert-butoxy)carbonylamino}methyl)-1,2-oxazol-3-ylpropanoic acid)
3-5-({(tert-butoxy)carbonylamino}methyl)-1,2-oxazol-3-ylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 138742-25-3
- EN300-27728298
- 3-[5-({[(tert-butoxy)carbonyl]amino}methyl)-1,2-oxazol-3-yl]propanoic acid
- 3-5-({(tert-butoxy)carbonylamino}methyl)-1,2-oxazol-3-ylpropanoic acid
-
- Inchi: 1S/C12H18N2O5/c1-12(2,3)18-11(17)13-7-9-6-8(14-19-9)4-5-10(15)16/h6H,4-5,7H2,1-3H3,(H,13,17)(H,15,16)
- InChI Key: GZNXTYHGZIILAF-UHFFFAOYSA-N
- SMILES: O(C(NCC1=CC(CCC(=O)O)=NO1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 270.12157168g/mol
- Monoisotopic Mass: 270.12157168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 102Ų
3-5-({(tert-butoxy)carbonylamino}methyl)-1,2-oxazol-3-ylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27728298-1g |
3-[5-({[(tert-butoxy)carbonyl]amino}methyl)-1,2-oxazol-3-yl]propanoic acid |
138742-25-3 | 1g |
$986.0 | 2023-09-10 | ||
| Enamine | EN300-27728298-5g |
3-[5-({[(tert-butoxy)carbonyl]amino}methyl)-1,2-oxazol-3-yl]propanoic acid |
138742-25-3 | 5g |
$2858.0 | 2023-09-10 | ||
| Enamine | EN300-27728298-10g |
3-[5-({[(tert-butoxy)carbonyl]amino}methyl)-1,2-oxazol-3-yl]propanoic acid |
138742-25-3 | 10g |
$4236.0 | 2023-09-10 | ||
| Enamine | EN300-27728298-0.05g |
3-[5-({[(tert-butoxy)carbonyl]amino}methyl)-1,2-oxazol-3-yl]propanoic acid |
138742-25-3 | 95.0% | 0.05g |
$827.0 | 2025-03-19 | |
| Enamine | EN300-27728298-0.1g |
3-[5-({[(tert-butoxy)carbonyl]amino}methyl)-1,2-oxazol-3-yl]propanoic acid |
138742-25-3 | 95.0% | 0.1g |
$867.0 | 2025-03-19 | |
| Enamine | EN300-27728298-0.25g |
3-[5-({[(tert-butoxy)carbonyl]amino}methyl)-1,2-oxazol-3-yl]propanoic acid |
138742-25-3 | 95.0% | 0.25g |
$906.0 | 2025-03-19 | |
| Enamine | EN300-27728298-0.5g |
3-[5-({[(tert-butoxy)carbonyl]amino}methyl)-1,2-oxazol-3-yl]propanoic acid |
138742-25-3 | 95.0% | 0.5g |
$946.0 | 2025-03-19 | |
| Enamine | EN300-27728298-1.0g |
3-[5-({[(tert-butoxy)carbonyl]amino}methyl)-1,2-oxazol-3-yl]propanoic acid |
138742-25-3 | 95.0% | 1.0g |
$986.0 | 2025-03-19 | |
| Enamine | EN300-27728298-2.5g |
3-[5-({[(tert-butoxy)carbonyl]amino}methyl)-1,2-oxazol-3-yl]propanoic acid |
138742-25-3 | 95.0% | 2.5g |
$1931.0 | 2025-03-19 | |
| Enamine | EN300-27728298-5.0g |
3-[5-({[(tert-butoxy)carbonyl]amino}methyl)-1,2-oxazol-3-yl]propanoic acid |
138742-25-3 | 95.0% | 5.0g |
$2858.0 | 2025-03-19 |
3-5-({(tert-butoxy)carbonylamino}methyl)-1,2-oxazol-3-ylpropanoic acid Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Hui Liu,Deyong Su,Guolin Cheng,Jimin Xu,Xinyan Wang,Yuefei Hu Org. Biomol. Chem., 2010,8, 1899-1904
Additional information on 3-5-({(tert-butoxy)carbonylamino}methyl)-1,2-oxazol-3-ylpropanoic acid
Comprehensive Overview of 3-5-({(tert-butoxy)carbonylamino}methyl)-1,2-oxazol-3-ylpropanoic acid (CAS No. 138742-25-3)
3-5-({(tert-butoxy)carbonylamino}methyl)-1,2-oxazol-3-ylpropanoic acid (CAS No. 138742-25-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique oxazole ring and tert-butoxycarbonyl (Boc) protecting group, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable building block for drug discovery, particularly in the development of protease inhibitors and anti-inflammatory agents.
The oxazole moiety in 3-5-({(tert-butoxy)carbonylamino}methyl)-1,2-oxazol-3-ylpropanoic acid is a five-membered heterocycle containing both nitrogen and oxygen atoms. This scaffold is widely recognized for its role in enhancing the pharmacokinetic properties of drug candidates, such as improved metabolic stability and bioavailability. Researchers are increasingly exploring oxazole-based compounds due to their potential applications in treating diseases like cancer, diabetes, and neurodegenerative disorders. The presence of the Boc group further enhances the compound's utility by providing a reversible protective shield for the amino functionality during synthetic processes.
In recent years, the demand for 3-5-({(tert-butoxy)carbonylamino}methyl)-1,2-oxazol-3-ylpropanoic acid has surged, driven by the growing interest in small molecule therapeutics and peptide mimetics. The compound's ability to act as a linker or spacer in bioconjugation strategies has also made it a popular choice in the design of antibody-drug conjugates (ADCs) and other targeted therapies. With the rise of personalized medicine and precision oncology, the importance of such versatile intermediates cannot be overstated.
From a synthetic perspective, 3-5-({(tert-butoxy)carbonylamino}methyl)-1,2-oxazol-3-ylpropanoic acid offers several advantages. Its carboxylic acid functionality allows for easy derivatization, enabling the attachment of various pharmacophores or labeling groups. The Boc-protected amine ensures compatibility with a wide range of reaction conditions, making it a reliable choice for multi-step syntheses. These attributes align well with the current trends in green chemistry and sustainable synthesis, as researchers seek to minimize waste and improve atom economy.
The compound's relevance extends beyond traditional drug development. In the era of AI-driven drug discovery, computational chemists frequently utilize 3-5-({(tert-butoxy)carbonylamino}methyl)-1,2-oxazol-3-ylpropanoic acid as a reference structure for virtual screening and molecular docking studies. Its well-defined physicochemical properties, including logP and polar surface area, make it an ideal candidate for QSAR modeling and cheminformatics analyses. This intersection of chemistry and artificial intelligence underscores the compound's enduring value in modern research.
Quality control and analytical characterization of 3-5-({(tert-butoxy)carbonylamino}methyl)-1,2-oxazol-3-ylpropanoic acid are paramount for ensuring its efficacy in downstream applications. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and structural integrity. These rigorous standards reflect the compound's importance in high-stakes research environments, where even minor impurities can significantly impact experimental outcomes.
Looking ahead, the versatility of 3-5-({(tert-butoxy)carbonylamino}methyl)-1,2-oxazol-3-ylpropanoic acid positions it as a key player in emerging therapeutic areas. Its potential applications in immunomodulation and infectious disease research are particularly promising, given the ongoing global health challenges. As the scientific community continues to explore novel treatment modalities, this compound is likely to remain at the forefront of innovation, bridging the gap between chemical synthesis and biological activity.
138742-25-3 (3-5-({(tert-butoxy)carbonylamino}methyl)-1,2-oxazol-3-ylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)